1-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C15H16N4O2S/c20-15(16-10-12-4-2-9-22-12)17-11-13(14-5-1-8-21-14)19-7-3-6-18-19/h1-9,13H,10-11H2,(H2,16,17,20)
• InChI Key: KEABQBMGWIWGSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C(CNC(=O)NCC2=CC=CS2)C3=CC=CO3
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol
• CAS No.: 2034255-75-7

Description

1-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C15H16N4O2S and its molecular weight is 316.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

The synthesis of novel pyridine and naphthyridine derivatives involves the reaction of compounds with structures similar to the target molecule, showcasing the compound's versatility in forming various heterocyclic moieties. These reactions often yield derivatives with potential biological activities, highlighting the synthetic utility of such compounds in medicinal chemistry (Abdelrazek et al., 2010).

Antimicrobial Activity

Chitosan Schiff bases derived from heteroaryl pyrazole derivatives, similar in structure to the target compound, have shown antimicrobial activity against a range of bacteria and fungi. This indicates the potential of such compounds in developing new antimicrobial agents (Hamed et al., 2020).

Catalytic Applications

The compound's structural motifs are useful in catalysis, as seen in one-pot syntheses where similar structures facilitate the formation of furano and pyrano pyrimidinones. This demonstrates the compound's role in catalytic processes that are efficient for synthesizing complex heterocyclic systems (Ghorbani‐Vaghei et al., 2015).

Rheological and Gelation Properties

The urea derivative's interaction with various acids to form hydrogels showcases its application in materials science, particularly in tuning the physical properties of hydrogels for potential use in drug delivery systems or as novel materials (Lloyd & Steed, 2011).

Antioxidant Activity

Derivatives similar to the target compound have been synthesized and evaluated for their antioxidant activities, demonstrating the potential health benefits and applications in preventing oxidative stress-related diseases (Prabakaran et al., 2021).

Mechanism of Action

Furan derivatives

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Furan derivatives are known to possess a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, antioxidant, antimicrobial, and antidiabetic properties .

Pyrazole derivatives

Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazole derivatives have been found to exhibit a wide array of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .